molecular formula C12H14O4 B8299228 4-Butyryl-2-hydroxy-benzoic acid methyl ester

4-Butyryl-2-hydroxy-benzoic acid methyl ester

Cat. No.: B8299228
M. Wt: 222.24 g/mol
InChI Key: BJLFCWVEFAZQRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Butyryl-2-hydroxy-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14O4

Molecular Weight

222.24 g/mol

IUPAC Name

methyl 4-butanoyl-2-hydroxybenzoate

InChI

InChI=1S/C12H14O4/c1-3-4-10(13)8-5-6-9(11(14)7-8)12(15)16-2/h5-7,14H,3-4H2,1-2H3

InChI Key

BJLFCWVEFAZQRN-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)C1=CC(=C(C=C1)C(=O)OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the solution of 2-hydroxy-4-(1-hydroxy-butyl)-benzoic acid methyl ester (132 mg, 0.59 mmol) in DCM (6 mL), is added PDC (245 mg, 1.1 mmol) in one portion. The reaction is stirred overnight. The reaction mixture is filtered through a silica gel plug using DCM as eluent. The filtrate is concentrated to give 4-butyryl-2-hydroxy-benzoic acid methyl ester as a white solid: 1H NMR (400 MHz, CDCl3) δ 10.77 (s, 1H), 7.92 (d, 1H, J=8.4 Hz), 7.52 (d, 1H, J=1.6 Hz), 7.44 (dd, 1H, J=1.6, 8 Hz), 3.99 (s, 3H), 2.93 (t, 2H, J=7.2 Hz), 1.76 (qt, 2H, J=7.6 Hz), 1.00 (t, 3H, J=7.6 Hz).
Quantity
132 mg
Type
reactant
Reaction Step One
Name
Quantity
245 mg
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One

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